1-(7-benzyl-1,3-dimethyl-2,4-dioxo-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carbonyl)piperidine-4-carboxamide
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Description
The compound is a derivative of pyrrolo[2,3-d]pyrimidine . Pyrrolo[2,3-d]pyrimidines are a class of compounds that have been widely studied due to their broad spectrum of biological activities, including antimicrobial , anticancer , and other pharmacological properties .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Scientific Research Applications
Synthesis and Medicinal Applications
- Synthesis of Novel Heterocyclic Compounds : Research has focused on synthesizing novel heterocyclic compounds derived from pyrimidine derivatives for their potential anti-inflammatory and analgesic activities. These compounds show significant inhibitory activity on cyclooxygenase-2 (COX-2), analgesic, and anti-inflammatory activities, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).
Chemical Transformations and Methodologies
- Amide Bond Formation Challenges : Studies reveal challenges in amide bond formation with pyrimidinyl benzamides, highlighting the complexities in synthesizing marine-sourced natural products with antibacterial properties. This research underscores the importance of novel synthetic routes and methodologies in the development of new drugs (Joshi & Dodge, 2021).
Potential Pharmacological Applications
- Constrained Analogues of Tocainide : Research into constrained analogues of tocainide, a known skeletal muscle sodium channel blocker, has led to the development of compounds with enhanced potency and use-dependent block. This indicates the potential of structurally related compounds for the development of antimyotonic agents (Catalano et al., 2008).
Synthetic Approaches and Characterization
- Polyimide Synthesis : Novel pyridine-containing polyimides have been synthesized from aromatic dianhydrides and diamines, demonstrating good thermal stability, mechanical properties, and solubility in polar solvents. This research may offer insights into the development of materials with specific electronic or structural properties (Wang et al., 2006).
Properties
IUPAC Name |
1-(7-benzyl-1,3-dimethyl-2,4-dioxopyrrolo[2,3-d]pyrimidine-6-carbonyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O4/c1-24-19-16(20(29)25(2)22(24)31)12-17(27(19)13-14-6-4-3-5-7-14)21(30)26-10-8-15(9-11-26)18(23)28/h3-7,12,15H,8-11,13H2,1-2H3,(H2,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXHWZNBJSCHFBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(N2CC3=CC=CC=C3)C(=O)N4CCC(CC4)C(=O)N)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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